Cas no 1803692-57-0 (3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1803692-57-0
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 4849759
• Update Time: 2025-08-04

3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO/c9-1-5-2-12-3-6(4-13)7(5)8(10)11/h2-4,8H,1H2
• InChI Key： UAGHPZYWNROCMG-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.5
• Topological Polar Surface Area: 30

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde: A Comprehensive Overview

3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde, also known by its CAS number 1803692-57-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a bromomethyl group at position 3, a difluoromethyl group at position 4, and a carboxaldehyde group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in the synthesis of complex molecules and functional materials.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its accessibility for research and industrial applications. The molecule's stability under various reaction conditions has also been extensively studied, making it a reliable intermediate in the development of bioactive compounds.

In terms of applications, 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde has shown promise in the field of medicinal chemistry. Its ability to act as a versatile scaffold for drug design has led to its use in the creation of potential anti-cancer agents and neuroprotective drugs. For instance, studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against key enzymes involved in cancer progression, such as kinases and proteases. Furthermore, its role as a ligand in metalloenzyme inhibition has opened new avenues for developing treatments for metabolic disorders.

The electronic properties of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde make it an attractive candidate for use in organic electronics. Its conjugated π-system and substituent effects enable it to participate in charge transfer processes, which are critical for applications in semiconducting materials and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. Such innovations highlight its potential in advancing next-generation electronic materials.

In addition to its chemical applications, 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde has also found utility in analytical chemistry as a chiral selector in chromatographic separations. Its ability to induce enantioselectivity in complex mixtures has made it an invaluable tool for resolving enantiomers in pharmaceutical intermediates. This capability is particularly significant given the increasing demand for enantiopure compounds in drug development.

The environmental impact of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde has also been a topic of recent investigation. Studies have assessed its biodegradability under various conditions, with findings suggesting that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. These insights are crucial for ensuring sustainable practices in its production and application.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde, CAS No 1803692-57-0, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for scientific innovation. As research continues to uncover new potential uses and optimize its synthesis pathways, this compound is poised to play an even greater role in shaping future advancements across various industries.